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Cost-Effectiveness and Efficacy of Selected TKiIs

Drug Name Progression-Free Overall

. . . Cost-Effectiveness Findings  Citation

(Generation) Survival (PFS) Survival (OS)

Gefitinib 10.4-12 months [1] [2] 20.1 months [3] Most cost-effective 1st-gen

(1st) TKI in an Indonesian study
(CER: IDR
1,227,323.92/month) [2]

Erlotinib 8-13 months [2] [1] 22.9 months [1] Less cost-effective than

(1st) gefitinib in multiple studies [2]
[4]

Afatinib 5 months [2] Information Least cost-effective among

(2nd) missing gefitinib, erlotinib, and afatinib

Osimertinib 38.9 months (in Stage  Interim
(3rd) [l after analysis

chemoradiotherapy) showed a trend

[5]

in one study (CER: IDR
2,429,366.80/month) [2]

Not cost-effective in the US
(ICER: $322,308/QALY). May
be cost-effective in China,
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) ) ) Cost-Effectiveness Findings  Citation
(Generation) Survival (PFS) Survival (OS)

toward benefit depending on the region
(HR: 0.81) [5] (ICER: $35,186/QALY) [5]

Simotinib and TKI Classification Context

¢ Simotinib's Status: The search results confirm that Simotinib is a first-generation EGFR TKI that
was approved in China for the treatment of solid cancers [6]. It is chemically classified as a
quinazoline-based derivative, similar to gefitinib and erlotinib [6]. Despite this identifying information,
no specific data on its cost, efficacy, or cost-effectiveness was available in the search results.
e Generations of EGFR TKis: For context, EGFR TKIs are categorized into generations based on their
development and mechanism:
o First-Generation (e.g., Gefitinib, Erlotinib, Simotinib): Reversible inhibitors.
o Second-Generation (e.g., Afatinib): Irreversible inhibitors.
o Third-Generation (e.g., Osimertinib): Designed to overcome resistance mutations like T790M

[7]6].

Experimental Protocols for TKI Comparison

The cost-effectiveness analyses cited in the table above typically rely on established pharmacoeconomic
methods. Here is a summary of a common protocol used in such studies, which you can adapt for your own

comparison guide.
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(e.g., Hospital, Payer)

'

(Define Patient PopulatiorD

'

(Select Comparator Treatments)

(Set Time Horizon)

Parameter Collection

[Choose Analysis Perspectiva

Clinical Effectiveness Cost Data Utility Weights
(e.g., PFS, OS from trials) (Drug, Administration, AE Management) (for QALY calculation)

Model Construction
(Markov or Partitioned Survival)

Calculate Outcomes
(LYs, QALYs, Total Cost)

Compute ICER
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Sensitivity Analysis
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This workflow visualizes the key stages in a cost-effectiveness analysis; specific parameters and models vary by study. [2] [5]
Key Methodological Components:

e Study Perspective: Analyses are conducted from a specific viewpoint, such as the healthcare
system (payer) or a hospital, which determines which costs are included [2] [5].

o Effectiveness Parameters: The primary clinical data is often Progression-Free Survival (PFS) and
Overall Survival (OS), obtained from clinical trials or retrospective cohort studies. Quality-Adjusted
Life Years (QALYs) are used to combine quantity and quality of life [2] [5] [3].

e Cost Calculation: Includes direct medical costs such as drug acquisition, administration,
management of adverse events, and follow-up care [2] [4].

e Modeling: Most analyses use mathematical models (e.g., Markov models) to simulate disease
progression and project long-term costs and outcomes [5].

¢ Result Interpretation: The key output is the Incremental Cost-Effectiveness Ratio (ICER), which is
compared to a country's willingness-to-pay threshold to determine cost-effectiveness [5].

How to Proceed with Your Comparison Guide

Given the lack of direct data on Simetinib, here are suggestions for compiling a more complete comparison:

¢ Acknowledge the Data Gap: Your guide can explicitly state that while Simotinib is an approved
therapy, robust, head-to-head cost-effectiveness studies against other TKIs are not readily available
in the public literature.

¢ Focus on Available Data: You can structure the guide to present the known information on
Simotinib (its generation, approval status, and chemical class) alongside the fragmented data for
other TKils, similar to the table above, with clear caveats about the limitations of cross-study
comparisons.

e Consult Specialized Databases: To find more comprehensive data, you may need to access
specialized pharmacoeconomic databases, Chinese medical journals, or drug pricing and
reimbursement reports from health technology assessment (HTA) bodies in countries where
Simotinib is marketed.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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